N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H18N2OS2/c1-21-10-4-7-16(21)13-22(14-17-8-5-11-24-17)20(23)19-12-15-6-2-3-9-18(15)25-19/h2-12H,13-14H2,1H3
• InChI Key: LVBFOWKLMQBSCD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN(CC2=CC=CS2)C(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C20H18N2OS2
• Molecular Weight: 366.5 g/mol

Description

N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H18N2OS2 and its molecular weight is 366.5. The purity is usually 95%.
BenchChem offers high-quality N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzo[b]thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzo[b]thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the utility of related structures in the synthesis of heterocyclic compounds, which are pivotal in the development of pharmaceuticals and materials science. For example, thiophene-3-carboxamides bearing allyl or benzyl substituents at nitrogen undergo dearomatising cyclisation, which is a critical reaction for the synthesis of pyrrolinones, azepinones, or partially saturated azepinothiophenes (Clayden et al., 2004). Similarly, benzo[b]thiophen-2-yl-hydrazonoesters have been synthesized and investigated for their reactivity toward a variety of nitrogen nucleophiles, yielding various heterocyclic derivatives (Mohareb et al., 2004).

Drug Discovery and Development

Compounds with a similar structural framework have been explored for their potential in drug discovery and development. For instance, N-Benzyl-1-heteroaryl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamides, targeting specific enzymes or receptors, have shown promise in medicinal chemistry due to the influence of the heteroaryl fragment, with thiophene analogues being superior in potency (Allan et al., 2009).

Materials Science

The synthesis of novel copolymers containing structures analogous to N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzo[b]thiophene-2-carboxamide has been studied for their electrochromic properties. These compounds, when polymerized, exhibit significant potential for applications in materials science, particularly in the development of electrochromic devices (Aydın & Kaya, 2013).

Structural and Electronic Properties

The study of the crystal structure and Hirshfeld surface analysis of related N-(pyridin-2-ylmethyl)benzamide derivatives has provided insights into the intermolecular interactions and electronic properties of these compounds, which are crucial for their functional applications in various fields (Artheswari et al., 2019).